Cas no 117024-64-3 (2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI))
![2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI) structure](https://www.kuujia.com/scimg/cas/117024-64-3x500.png)
117024-64-3 structure
Product name:2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI)
2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI)
- 6H-cyclopenta[1,2]pyrazolo[3,5-a]pyrazine
- 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine (9CI)
- 117024-64-3
- 6H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
- 2h-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
- DTXSID50721298
-
- Inchi: InChI=1S/C9H7N3/c1-2-7-8(3-1)11-12-5-4-10-6-9(7)12/h1-6,10H
- InChI Key: WKNAONZPHIDCPJ-UHFFFAOYSA-N
- SMILES: C1NC=CN2N=C3C=CC=C3C=12
Computed Properties
- Exact Mass: 157.06411
- Monoisotopic Mass: 157.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6Ų
- XLogP3: 0.9
Experimental Properties
- PSA: 27.63
2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI) Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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